Cas no 26830-95-5 (4-Methyl-2-nitrobenzonitrile)

4-Methyl-2-nitrobenzonitrile structure
4-Methyl-2-nitrobenzonitrile structure
Product Name:4-Methyl-2-nitrobenzonitrile
CAS No:26830-95-5
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD00056107
CID:53015
PubChem ID:96235
Update Time:2025-09-26

4-Methyl-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-nitrobenzonitrile
    • 2-Nitro-p-tolunitrile
    • 2-Nitro-4-methylbenzonitril
    • 2-nitro-4-methylbenzonitrile
    • 2-Nitro-4-toluonitrile
    • 4-methyl-2-nitrobenzenecarbonitrile
    • 4-Methyl-2-nitro-benzonitril
    • Benzonitrile,4-methyl-2-nitro
    • Benzonitrile, 4-methyl-2-nitro-
    • 4-methyl-2-nitro-benzonitrile
    • QGBSLPHQCUIZKK-UHFFFAOYSA-N
    • NSC60828
    • PubChem13730
    • 2-Cyano-5-methylnitrobenzene
    • KSC494K5H
    • 4-methyl-2-nitro benzonitrile
    • 4-Methyl-2-nitrobenzonitrile #
    • QGBSLPHQCUIZKK-UHFFFAOYSA-
    • S
    • MFCD00056107
    • NSC-60828
    • 4-Methyl-2-nitrobenzonitrile, 97%
    • EINECS 248-019-5
    • EN300-183207
    • SY074593
    • CS-W017737
    • NSC 60828
    • DTXSID40181322
    • InChI=1/C8H6N2O2/c1-6-2-3-7(5-9)8(4-6)10(11)12/h2-4H,1H3
    • A818626
    • AS-46000
    • NS00028203
    • FT-0619010
    • J-016565
    • 26830-95-5
    • AM9933
    • CL8217
    • N0494
    • BA3SM6E7RK
    • SCHEMBL404758
    • AI3-16689
    • AKOS015891265
    • Z1255415622
    • DB-047028
    • MDL： MFCD00056107
    • Inchi： 1S/C8H6N2O2/c1-6-2-3-7(5-9)8(4-6)10(11)12/h2-4H,1H3
    • InChI Key： QGBSLPHQCUIZKK-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=C(C#N)C=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3264 (rough estimate)
  • Melting Point: 97.0 to 100.0 deg-C
  • Boiling Point: 288.82°C (rough estimate)
  • Flash Point: 158.8 °C
  • Refractive Index: 1.5770 (estimate)
  • Solubility: Soluble in methanol.
  • PSA: 69.61000
  • LogP: 2.29808
  • Solubility: Not determined

4-Methyl-2-nitrobenzonitrile Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H312,H332
  • Warning Statement： P280
  • Hazardous Material transportation number：3439
  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22
  • Storage Condition：2-8°C

4-Methyl-2-nitrobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Methyl-2-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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4-Methyl-2-nitrobenzonitrile
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 26830-95-5 98%
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Alichem
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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4-Methyl-2-nitrobenzonitrile
 26830-95-5 98%
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 ￥82 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R015114-25g
4-Methyl-2-nitrobenzonitrile
 26830-95-5 98%
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 ￥351 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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 26830-95-5 98%
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